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Compound of Interest

Compound Name: Diarylide Yellow

Cat. No.: B1668936

An objective guide for researchers, scientists, and drug development professionals on the
performance and characteristics of various Diarylide Yellow pigment grades.

Diarylide Yellow pigments are a significant class of organic compounds widely utilized for their
vibrant yellow to reddish-yellow hues and robust performance characteristics.[1][2] These
pigments have found extensive use in various industrial and scientific applications, including
printing inks, coatings, plastics, and even in specialized laboratory reagents and diagnostics.[1]
[2][3] Their popularity stems from their excellent stability, high tinting strength, and favorable
resistance properties, often serving as alternatives to heavy-metal-based pigments like
cadmium sulfide.[1][2] This guide provides a comparative analysis of different Diarylide Yellow
pigment grades, focusing on their performance attributes to aid in the selection process for
specific research and development needs.

Comparative Performance Data

The selection of an appropriate Diarylide Yellow pigment grade is contingent on the specific
requirements of the application. Key performance indicators include lightfastness, heat stability,
chemical resistance, and dispersibility. The following table summarizes the quantitative data for
some of the most common Diarylide Yellow pigment grades.
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Pigment Pigment . Pigment
Pigment
Property Yellow 12 Yellow 13 Yellow 83
Yellow 14
(PY12) (PY13) (PY83)
Colour Index Pigment Yellow Pigment Yellow Pigment Yellow Pigment Yellow
Name 12 13 14 83
Chemical C32H26CI2N60 C36H34CI2N60 C34H30CI2N60O C36H32CI4N60O
Formula 4 4 4 8
Shade Greenish Yellow Medium Yellow Reddish Yellow Reddish Yellow
Lightfastness
(BWS - 5 6 5 6-7[4]
Masstone)
Lightfastness
_ 4-5[5] 4 6[4]
(BWS - Tint)
Heat Stability
. 180-200 199([5] 200 199[4]
4
Solvent
Resistance (1-5
scale)
Ethanol 3 5[5] 4 4[4]
Xylene 3 3-4[5] 3 3-4[4]
MEK 3 4-5[5] 3 3[4]
Acid Resistance
5[5] 4 5[4]
(1-5 scale)
Alkali Resistance
5[5] 5 5[4]
(1-5 scale)
Oil Absorption (
45-55 49[5] 40-50 65-75[4]
g/100g )
Primary o ) ) Paints, Plastics,
T Printing Inks Inks, Plastics[6] Inks, Coatings
Applications Inks[2]
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Note: Lightfastness is rated on the Blue Wool Scale (BWS), from 1 (very poor) to 8 (excellent).
Resistance properties are rated on a scale of 1 (poor) to 5 (excellent).

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
reproducibility and comparability. Below are outlines of the key experimental protocols used for
evaluating pigment performance.

1. Lightfastness Testing: This test determines the resistance of the pigment to fading upon
exposure to light.

e Protocol: Based on ASTM D4303 and the Blue Wool Scale (BWS).[7]

+ Methodology: Pigment samples, typically as a masstone (full strength) and a tint (mixed with
a white base), are prepared on a suitable substrate. These samples are then exposed to a
controlled light source, such as a xenon arc lamp, which simulates natural sunlight.[8] A set
of standardized blue wool textile fading cards are exposed alongside the samples. The
lightfastness rating is determined by comparing the degree of fading of the pigment to that of
the blue wool standards.[9]

2. Heat Stability Testing: This test evaluates the pigment's ability to withstand high
temperatures without degradation or color change, which is crucial for applications like plastic
coloring.

e Protocol: Based on ISO 787-21.

* Methodology: The pigment is dispersed into a polymer (e.g., HDPE) and then subjected to a
series of increasing temperatures in an injection molding machine or an oven. The color
change at each temperature interval is measured using a spectrophotometer and compared
to a sample that was not heated. The maximum temperature at which no significant color
change occurs is reported as the heat stability.

3. Solvent and Chemical Resistance Testing: This test assesses the pigment's stability when in
contact with various solvents and chemicals.

e Protocol: Based on ISO 787-5.
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o Methodology: A coated panel or a pressed pigment plaque is immersed in the test solvent or
chemical (e.g., ethanol, xylene, acids, alkalis) for a specified period. After removal and
drying, the sample is visually inspected for any signs of bleeding, discoloration, or
degradation. The resistance is rated on a 1 to 5 scale, where 5 indicates no change.

4. Oil Absorption: This value indicates the amount of oil required to wet a specific amount of
pigment to form a coherent paste. It is an important parameter for ink and paint formulations.

e Protocol: Based on ASTM D281.

o Methodology: Linseed oil is gradually added to a known weight of the dry pigment powder
and rubbed with a spatula on a flat surface. The endpoint is reached when a stiff, putty-like
paste is formed that does not break or separate. The volume of oil used is then calculated as
grams of oil per 100 grams of pigment.

Workflow for Pigment Selection

The selection of a suitable Diarylide Yellow pigment grade for a specific scientific application
requires a systematic approach. The following diagram illustrates a logical workflow for this

process.
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Workflow for selecting a Diarylide Yellow pigment grade.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1668936?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Conclusion

Diarylide Yellow pigments offer a versatile palette of yellow shades with a range of
performance characteristics. While grades like PY12 are workhorses for standard printing
applications, more robust grades like PY83 provide enhanced lightfastness and resistance,
making them suitable for more demanding applications in paints and plastics.[2] For scientific
applications where long-term stability and resistance to specific chemical environments are
critical, a thorough evaluation of the technical data and, ideally, in-house performance testing is
recommended. This guide serves as a foundational resource to streamline the selection
process, ensuring the chosen pigment meets the rigorous demands of scientific research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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